Cas no 1443304-74-2 (5-(2-bromo-5-fluorophenoxy)pentanenitrile)

• Product Name: 5-(2-bromo-5-fluorophenoxy)pentanenitrile
• CAS No: 1443304-74-2
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• MDL: MFCD18911436
• CID: 5150800
• Update Time: 2026-03-03

5-(2-bromo-5-fluorophenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-fluorophenoxy)pentanenitrile
• Pentanenitrile, 5-(2-bromo-5-fluorophenoxy)-

• MDL： MFCD18911436
• Inchi： 1S/C11H11BrFNO/c12-10-5-4-9(13)8-11(10)15-7-3-1-2-6-14/h4-5,8H,1-3,7H2
• InChI Key： WZRAEWJPNNFGEO-UHFFFAOYSA-N
• SMILES： C(#N)CCCCOC1=CC(F)=CC=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 5-(2-bromo-5-fluorophenoxy)pentanenitrile

Introduction to 5-(2-bromo-5-fluorophenoxy)pentanenitrile (CAS No. 1443304-74-2)

5-(2-bromo-5-fluorophenoxy)pentanenitrile, with the CAS number 1443304-74-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo and fluoro substituent on a phenoxy group attached to a pentanenitrile backbone. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 5-(2-bromo-5-fluorophenoxy)pentanenitrile is C₁₂H₁₀BrFNO, and its molecular weight is approximately 283.11 g/mol. The compound's structure can be represented as follows: 5-(2-bromo-5-fluorophenoxy)pentanenitrile. The presence of the bromo and fluoro substituents on the aromatic ring introduces significant electronic effects, which can influence the compound's reactivity and biological activity.

In recent years, 5-(2-bromo-5-fluorophenoxy)pentanenitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound in the design of novel therapeutic agents. The unique combination of functional groups in this molecule allows for the modulation of various biological targets, including enzymes, receptors, and ion channels. This versatility makes it an attractive starting point for the synthesis of more complex derivatives with enhanced pharmacological properties.

Recent research has highlighted the potential of 5-(2-bromo-5-fluorophenoxy)pentanenitrile in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The bromo and fluoro substituents were found to play a crucial role in enhancing the binding affinity and selectivity of these derivatives, thereby improving their therapeutic potential.

Beyond neurological applications, 5-(2-bromo-5-fluorophenoxy)pentanenitrile has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that certain derivatives of this compound exhibited significant antiproliferative effects against various cancer cell lines. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell growth and survival. These findings suggest that 5-(2-bromo-5-fluorophenoxy)pentanenitrile could serve as a valuable scaffold for the development of new anticancer agents.

The synthetic accessibility of 5-(2-bromo-5-fluorophenoxy)pentanenitrile is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. This ease of synthesis allows for rapid optimization and modification, facilitating the exploration of a wide range of structural variations.

In addition to its therapeutic applications, 5-(2-bromo-5-fluorophenoxy)pentanenitrile has also been investigated for its use as a chemical probe in biological studies. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The unique properties of this compound make it an excellent candidate for developing probes that can selectively target specific proteins or pathways, thereby advancing our understanding of complex biological mechanisms.

The safety profile of 5-(2-bromo-5-fluorophenoxy)pentanenitrile is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(2-bromo-5-fluorophenoxy)pentanenitrile (CAS No. 1443304-74-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, synthetic accessibility, and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.